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Compound of Interest

Compound Name: Suc-Ala-Leu-Pro-Phe-PNA

Cat. No.: B178906

An In-depth Technical Guide on Suc-Ala-Leu-Pro-Phe-pNA

This guide provides an overview of the physicochemical properties of the chromogenic peptide
substrate, N-Succinyl-Alaninyl-Leucyl-Prolyl-Phenylalanyl-p-nitroanilide, commonly abbreviated
as Suc-Ala-Leu-Pro-Phe-pNA. This substrate is utilized in biochemical assays, particularly for
the study of enzyme kinetics.

Physicochemical Data

The fundamental molecular characteristics of Suc-Ala-Leu-Pro-Phe-pNA are summarized
below. These values are essential for a variety of experimental calculations, including molar
concentration preparations and mass spectrometry analysis.

Property Value
Molecular Formula C33H42N609[1]
Molecular Weight 666.72 g/mol [1]

Molecular Composition

Suc-Ala-Leu-Pro-Phe-pNA is a synthetic oligopeptide composed of a succinyl group, four
amino acid residues, and a p-nitroanilide group. The sequence of amino acids is Alanine,
Leucine, Proline, and Phenylalanine. The succinyl group is attached to the N-terminus of the
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peptide chain, and the p-nitroanilide group is linked to the C-terminus of the Phenylalanine
residue.

Suc-Ala-Leu-Pro-Phe-pNA

i
Succinyl Group Alanine (Ala) Leucine (Leu) Proline (Pro) Phenylalanine (Phe) p-Nitroanilide (pNA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Suc-Ala-Leu-Pro-Phe-pNA peptide [novoprolabs.com]

« To cite this document: BenchChem. [Suc-Ala-Leu-Pro-Phe-pNA molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178906#suc-ala-leu-pro-phe-pna-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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